Cas no 77532-84-4 (4-Chloro-2-(dibromomethyl)benzonitrile)

• Product Name: 4-Chloro-2-(dibromomethyl)benzonitrile
• CAS No: 77532-84-4
• MDL: MFCD30723569
• CID: 4656191
• Update Time: 2025-06-08

4-Chloro-2-(dibromomethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(dibromomethyl)benzonitrile

• MDL： MFCD30723569

Additional information on 4-Chloro-2-(dibromomethyl)benzonitrile

Professional Introduction to 4-Chloro-2-(dibromomethyl)benzonitrile (CAS No. 77532-84-4)

4-Chloro-2-(dibromomethyl)benzonitrile, with the chemical formula C₇H₂Br₂ClN and CAS number 77532-84-4, is a significant intermediate in the field of organic synthesis and pharmaceutical research. This compound, featuring a benzonitrile core substituted with chloro and dibromomethyl groups, has garnered attention due to its versatile reactivity and potential applications in the development of novel chemical entities.

The structural motif of 4-Chloro-2-(dibromomethyl)benzonitrile makes it a valuable building block for constructing more complex molecules. The presence of both electron-withdrawing and electron-donating groups on the benzene ring enhances its participation in various chemical transformations, including nucleophilic substitution, cross-coupling reactions, and metal-catalyzed coupling processes. These properties have made it a staple in synthetic chemistry labs worldwide.

In recent years, the pharmaceutical industry has shown increasing interest in halogenated aromatic compounds due to their broad spectrum of biological activities. 4-Chloro-2-(dibromomethyl)benzonitrile is no exception, as it has been explored in the synthesis of potential drug candidates targeting various therapeutic areas. For instance, studies have demonstrated its utility in generating derivatives with anti-inflammatory, antiviral, and anticancer properties.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Researchers have leveraged the reactivity of 4-Chloro-2-(dibromomethyl)benzonitrile to design molecules that can selectively inhibit specific kinases. These efforts have led to the discovery of several lead compounds that are currently undergoing further optimization for clinical use.

The synthesis of 4-Chloro-2-(dibromomethyl)benzonitrile typically involves multi-step reactions starting from commercially available precursors. The chlorination step is often performed using reagents such as phosphorus oxychloride (POCl₃), while the dibromomethylation is achieved using bromomethanol or N-bromosuccinimide (NBS). These synthetic routes highlight the compound's accessibility and scalability, which are critical factors for industrial applications.

Advances in computational chemistry have also contributed to the understanding and optimization of reactions involving 4-Chloro-2-(dibromomethyl)benzonitrile. Molecular modeling studies have provided insights into reaction mechanisms and predicted novel derivatives with enhanced biological activity. This interdisciplinary approach has accelerated the discovery process and reduced experimental costs.

The environmental impact of halogenated compounds has been a topic of concern in recent years. However, research has shown that proper handling and disposal protocols can mitigate potential risks associated with these chemicals. The use of 4-Chloro-2-(dibromomethyl)benzonitrile in controlled environments ensures that its benefits are maximized while minimizing any adverse effects on the environment.

In conclusion, 4-Chloro-2-(dibromomethyl)benzonitrile (CAS No. 77532-84-4) is a multifaceted compound with significant applications in synthetic chemistry and pharmaceutical research. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for researchers developing new drugs and materials. As our understanding of its properties continues to grow, so too will its utility across various scientific disciplines.